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Compound of Interest

Compound Name: Triethylarsine

Cat. No.: B1607241 Get Quote

An In-depth Technical Guide

This technical guide provides a comprehensive overview of the available thermochemical data

for triethylarsine (C₆H₁₅As), a compound of significant interest in organometallic chemistry

and materials science. The information is tailored for researchers, scientists, and professionals

in drug development who require accurate thermodynamic parameters for process design,

safety analysis, and computational modeling. This document summarizes key quantitative data,

details available experimental protocols, and illustrates the relationships between core

thermochemical properties.

Core Thermochemical Data
The following table summarizes the essential thermochemical data for triethylarsine gathered

from various scientific sources. These values are critical for understanding the energetic

properties and reactivity of the molecule.
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Thermochemical
Property

Value Units Reference(s)

Enthalpy of Formation

(liquid, ∆fНo(с))
-13.0 ± 16.7 kJ/mol [1]

Enthalpy of Formation

(gas, ∆fНo(g))
-56.1 ± 17.6 kJ/mol [1][2]

Enthalpy of

Combustion (∆сНo)
-4846.3 ± 16.7 kJ/mol [1][2]

Enthalpy of

Vaporization (∆vapH)
38.1 ± 1.5 kJ/mol at 306 K

38.5 ± 0.7 kJ/mol at 334 K

43.1 ± 4.2 kJ/mol [1][2]

Enthalpy of Fusion

(∆fusH)
11.058 kJ/mol at 181.8 K

Entropy of Fusion

(∆fusS)
60.83 J/(mol·K) at 181.8 K

Heat Capacity (Cp) 234.3 J/(mol·K) [2]

Triple Point

Temperature (Ttriple)
181.8 K

Experimental Methodologies
Understanding the experimental context is crucial for the critical evaluation and application of

thermochemical data. This section details the methodologies employed in the cited studies. It is

important to note that complete experimental details were not always available in the reviewed

literature.
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Parameter
Experimental
Technique

Experimental
Details

Source

Enthalpy of

Vaporization
Not specified

The enthalpy of

vaporization was

determined based on

data from 273 K to

339 K and 290 K to

379 K. The specific

calorimetric method

was not detailed in the

available literature.

Baev, 2001

Enthalpy of Fusion Not specified

The enthalpy of fusion

was measured at the

triple point

temperature of 181.8

K. The specific

calorimetric technique

used was not

described in the

accessible references.

Maslova and

Faminskaya, 1972

Enthalpy of Solution
Differential

Calorimetry

Enthalpies of solution

were measured at

295-298 K using a

differential calorimeter

constructed according

to the Arnett-Rogers

scheme. The

concentration ranges

were 5x10⁻³ to 5x10⁻²

mol/L for liquids and

1x10⁻³ to 5x10⁻³

mol/L for solids.

Ovchinnikov et al.,

1995

Enthalpy of

Combustion

Not specified The experimental

protocol for the

determination of the

Ovchinnikov et al.[1]

[2]
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enthalpy of

combustion was not

detailed in the

available literature. It

is typically determined

by combustion

calorimetry.

Heat Capacity Not specified

The method used to

determine the heat

capacity of

triethylarsine was not

specified in the

reviewed sources.

Ovchinnikov et al.[2]

Relationships Between Thermochemical Properties
The various thermochemical properties of a compound are interconnected. For instance, the

enthalpy of formation is often determined indirectly from the enthalpy of combustion. The

following diagram illustrates the conceptual workflow for deriving key thermochemical

parameters.

Experimental Determination Derived Properties

Combustion Calorimetry Enthalpy of Combustion
(ΔcH°)

Vaporization Calorimetry Enthalpy of Vaporization
(ΔvapH°)

Fusion Calorimetry Enthalpy of Fusion
(ΔfusH°)

Heat Capacity Measurement Heat Capacity
(Cp)

Enthalpy of Formation
(condensed, ΔfH°c)

Hess's Law Enthalpy of Formation
(gas, ΔfH°g)

+ ΔvapH°
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Conceptual workflow for determining thermochemical properties of triethylarsine.

Conclusion
This guide provides a consolidated source of thermochemical data for triethylarsine, intended

to support research and development activities. While key parameters such as enthalpy of

formation, combustion, vaporization, and fusion have been quantified, a significant gap exists

in the detailed experimental protocols within the readily accessible scientific literature.

Researchers are advised to consult the original publications for more in-depth information and

to exercise caution when utilizing these values in critical applications, particularly where

experimental uncertainty and methodology are not fully transparent. Further experimental work

under well-documented conditions would be beneficial to the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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